Cas no 1864064-91-4 (3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride)

• Product Name: 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride
• CAS No: 1864064-91-4
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• MDL: MFCD28126286
• CID: 5045182
• PubChem ID: 86262775
• Update Time: 2026-02-28

3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-3-ylmethyl)-8-azabicyclo[3.2.1]octane hydrochloride
• 3-(pyridin-3-ylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride
• 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride

• MDL： MFCD28126286
• Inchi： 1S/C13H18N2.ClH/c1-2-10(9-14-5-1)6-11-7-12-3-4-13(8-11)15-12;/h1-2,5,9,11-13,15H,3-4,6-8H2;1H
• InChI Key： JLHFKJPZNNFYHI-UHFFFAOYSA-N
• SMILES： Cl.N1C2CCC1CC(CC1C=NC=CC=1)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 205
• Topological Polar Surface Area: 24.9

Additional information on 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride

Introduction to 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride (CAS No. 1864064-91-4)

3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride, also known by its CAS number 1864064-91-4, is a potent and selective ligand that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of 8-azabicyclo[3.2.1]octanes, which are known for their unique structural properties and diverse biological activities. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable tool in both academic research and pharmaceutical development.

The chemical structure of 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride features a bicyclic ring system with a nitrogen atom at the bridgehead, which is crucial for its pharmacological properties. The presence of the pyridylmethyl group further modulates its activity, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential as a modulator of nicotinic acetylcholine receptors (nAChRs), which are implicated in a range of neurological disorders.

In the context of nAChRs, 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride has shown selective binding to specific subtypes, particularly the α4β2 and α7 subtypes. These subtypes are known to play critical roles in cognitive function, pain perception, and addiction. The selective nature of this compound allows for more targeted therapeutic interventions, potentially reducing side effects associated with broader-spectrum drugs.

Clinical research on 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride has been promising, with several preclinical studies demonstrating its efficacy in animal models of cognitive impairment and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound significantly improved cognitive function in rodent models of Alzheimer's disease, suggesting its potential as a novel therapeutic agent.

Beyond its cognitive benefits, 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride has also shown promise in pain management. Research conducted by a team at the University of California found that this compound effectively reduced neuropathic pain in animal models without causing significant side effects, such as sedation or respiratory depression, which are common with traditional analgesics.

The safety profile of 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride is another important aspect that has been extensively studied. Preclinical toxicology assessments have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in both in vitro and in vivo models. This favorable safety profile makes it an attractive candidate for further clinical development.

In addition to its therapeutic applications, 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride is also used as a research tool to study the structure-function relationships of nAChRs and to develop new ligands with improved pharmacological properties. Its high affinity and selectivity for specific nAChR subtypes make it an invaluable resource for scientists working in the field of receptor biology.

The synthesis of 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader use in both research and clinical settings.

In conclusion, 3-(3-pyridylmethyl)-8-azabicyclo[3.2.1]octane;hydrochloride (CAS No. 1864064-91-4) represents a significant advancement in the field of medicinal chemistry and pharmacology. Its unique chemical structure, selective binding properties, and favorable safety profile make it a promising candidate for the treatment of various neurological disorders and pain conditions. Ongoing research continues to uncover new applications and optimize its therapeutic potential, solidifying its position as an important molecule in modern drug discovery.